(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide
• InChI: InChI=1S/C14H24N4O/c1-6-18-12(3)13(11(2)16-18)10-15-14(19)8-7-9-17(4)5/h7-8H,6,9-10H2,1-5H3,(H,15,19)/b8-7+
• InChI Key: MLQGZEQVTLWWOT-BQYQJAHWSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)CNC(=O)C=CCN(C)C)C
• Isomeric SMILES: CCN1C(=C(C(=N1)C)CNC(=O)/C=C/CN(C)C)C
• Molecular Formula: C14H24N4O
• Molecular Weight: 264.37 g/mol

Description

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide, also known as DMABN, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has also been studied for its potential use in the development of new drugs for the treatment of cancer and other diseases.

Mechanism Of Action

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide is believed to exert its effects through the inhibition of certain enzymes and the modulation of various signaling pathways. It has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting acetylcholinesterase, (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide may increase the levels of acetylcholine in the brain, which can improve cognitive function. (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has also been shown to modulate the activity of various signaling pathways, including the mitogen-activated protein kinase (MAPK) pathway.

Biochemical And Physiological Effects

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, including acetylcholine and dopamine, in the brain. (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has also been shown to reduce oxidative stress and inflammation, which can contribute to the development of neurodegenerative diseases. Additionally, (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has been shown to improve cognitive function and memory in animal models.

Advantages And Limitations For Lab Experiments

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also water-soluble, which allows for easy administration in animal models. However, there are also some limitations to the use of (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its effects and potential applications. Additionally, the optimal dosage and administration route for (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide have not yet been established.

Future Directions

There are several future directions for the study of (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide. One area of research is the development of new drugs for the treatment of neurodegenerative diseases. (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide has shown promise in this area, and further research is needed to fully explore its potential. Another area of research is the study of (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide's effects on other signaling pathways and enzymes. Finally, the development of new synthesis methods for (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide may also be an area of future research.

Synthesis Methods

(E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide can be synthesized through a multi-step process involving the reaction of various chemical compounds. One method involves the reaction of 4-(dimethylamino)but-2-enal with 1-ethyl-3,5-dimethylpyrazole in the presence of a catalyst to produce (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide. Another method involves the reaction of 4-(dimethylamino)but-2-enal with 1-ethyl-3,5-dimethylpyrazole in the presence of a reducing agent to produce (E)-4-(Dimethylamino)-N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]but-2-enamide.